1-[(6-Chloropyridin-3-yl)methyl]cyclobutan-1-amine;dihydrochloride

• IUPAC Name: 1-[(6-chloropyridin-3-yl)methyl]cyclobutan-1-amine;dihydrochloride
• InChI: InChI=1S/C10H13ClN2.2ClH/c11-9-3-2-8(7-13-9)6-10(12)4-1-5-10;;/h2-3,7H,1,4-6,12H2;2*1H
• InChI Key: SJDUAVDYIZHJSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2=CN=C(C=C2)Cl)N.Cl.Cl
• Molecular Formula: C10H15Cl3N2
• Molecular Weight: 269.6 g/mol

Description

1-[(6-Chloropyridin-3-yl)methyl]cyclobutan-1-amine;dihydrochloride is a chemical compound that belongs to the class of cyclobutane amines. It is a research chemical that has been studied for its potential therapeutic applications in various fields, including neuroscience and oncology.

Scientific Research Applications

Synthesis and Biological Activity

• Chemical Synthesis and Biological Uses : This compound has been utilized as a starting material in the synthesis of 3-[(6-chloropyridin-3-yl)methyl]-6-substituted-6,7-dihydro-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-imines. These compounds exhibited moderate to weak fungicidal and insecticidal activities (Chen & Shi, 2008).

Chemical Transformations

• Cycloaddition and Ring Transformation : In another application, 3-amino-5-chloro-2(1H)-pyrazinones underwent a cycloaddition process with olefins, leading to compounds that can further transform into 3-amino- or 6-cyano-substituted 2-pyridinone systems. This showcases the compound's role in facilitating diverse chemical transformations (Vandenberghe et al., 1996).

Antimicrobial and Cytotoxic Activities

• Pharmaceutical Research : Derivatives of 1H-benzimidazole, synthesized using similar compounds, showed significant antibacterial and cytotoxic activities, demonstrating the potential of this compound in developing pharmaceuticals (Noolvi et al., 2014).

Organic Chemistry Applications

• Building Blocks in Organic Synthesis : The compound has been used as a building block for various amination and heterocyclization products in organic chemistry, showcasing its versatility in synthesizing complex organic molecules (Zapol’skii et al., 2012).

Antimalarial Activity

• Antimalarial Research : Compounds synthesized from similar chemicals demonstrated significant in vitro antimalarial activity against Plasmodium falciparum strains, highlighting its potential in antimalarial drug development (Görlitzer et al., 2006).

Soil Science

• Environmental and Soil Science : This compound's derivatives were studied for their sorption-desorption properties in soils, which is crucial for understanding environmental behavior and potential impact (Cox et al., 1997).

Macrocyclic Chemistry

• Macrocyclic Synthesis : It also played a role in the synthesis of polyazamacrocycles using Pd-catalyzed amination, indicating its utility in macrocyclic chemistry (Averin et al., 2008).